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HWY 5069 HWY 5069
Brand Name: Vulcanchem
CAS No.: 914917-58-1
VCID: VC0020774
InChI: InChI=1S/C31H45FN.BrH/c1-5-6-7-8-9-10-11-12-13-14-30-29-20-19-28(32)23-26(29)21-22-33(30)24-25-15-17-27(18-16-25)31(2,3)4;/h15-20,23H,5-14,21-22,24H2,1-4H3;1H/q+1;/p-1
SMILES: CCCCCCCCCCCC1=[N+](CCC2=C1C=CC(=C2)F)CC3=CC=C(C=C3)C(C)(C)C.[Br-]
Molecular Formula: C31H45BrFN
Molecular Weight: 530.61

HWY 5069

CAS No.: 914917-58-1

Reference Standards

VCID: VC0020774

Molecular Formula: C31H45BrFN

Molecular Weight: 530.61

HWY 5069 - 914917-58-1

CAS No. 914917-58-1
Product Name HWY 5069
Molecular Formula C31H45BrFN
Molecular Weight 530.61
IUPAC Name 2-[(4-tert-butylphenyl)methyl]-6-fluoro-1-undecyl-3,4-dihydroisoquinolin-2-ium;bromide
Standard InChI InChI=1S/C31H45FN.BrH/c1-5-6-7-8-9-10-11-12-13-14-30-29-20-19-28(32)23-26(29)21-22-33(30)24-25-15-17-27(18-16-25)31(2,3)4;/h15-20,23H,5-14,21-22,24H2,1-4H3;1H/q+1;/p-1
Standard InChIKey PLXSMZZHSACBNH-UHFFFAOYSA-M
SMILES CCCCCCCCCCCC1=[N+](CCC2=C1C=CC(=C2)F)CC3=CC=C(C=C3)C(C)(C)C.[Br-]
Synonyms 3,4-Dihydro-2-[4-(2,2-dimethylethyl)benzyl]-6-fluoro-1-undacanylisoquinolinium Bromide;
PubChem Compound 45039373
Last Modified Nov 11 2021
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